
Bromofenofos CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromofenofos

Cat. No.: B1208025 Get Quote

An In-depth Technical Guide to Bromofenofos
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core chemical and physical properties of

Bromofenofos, an anthelmintic agent. The information is presented to support research and

development activities in veterinary medicine and related fields.

Core Chemical and Physical Data
Quantitative data for Bromofenofos has been compiled to provide a clear reference for its

fundamental properties.

Property Value Reference

CAS Number 21466-07-9 [1][2][3]

Molecular Formula C₁₂H₇Br₄O₅P [1][2][3]

Molecular Weight 581.77 g/mol [1][2][3]

Exact Mass 577.6765 [2]

Elemental Analysis
C: 24.77%, H: 1.21%, Br:

54.94%, O: 13.75%, P: 5.32%
[2]
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Chemical Identification and Structure
Bromofenofos is chemically identified as (1,1'-Biphenyl)-2,2'-diol, 3,3',5,5'-tetrabromo-,

mono(dihydrogen phosphate).[2] Its structure is characterized by a tetrabrominated biphenyl

core with a dihydrogen phosphate group attached to one of the hydroxyl groups.

Experimental Data and Protocols
While detailed experimental protocols on the mechanism of action of Bromofenofos are not

extensively available in the public domain, its primary application is in veterinary medicine as

an anthelmintic agent.[2][3] It is specifically used for the treatment of common liver fluke

(Fasciola hepatica) infections in cattle and sheep.[3] Research has also investigated its

potential teratogenic effects.[2][3]

A study by Venturina et al. (2015) provides evidence of Fasciola spp. resistance to

Bromofenofos, alongside other anthelmintics, in water buffaloes.[2] Further research into its

embryolethal effects in rats has also been conducted.[3]

Logical Relationship Diagram
The following diagram illustrates the logical relationship between the chemical identity of

Bromofenofos and its primary application.
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Chemical Identity

Veterinary Application

CAS: 21466-07-9

Anthelmintic Agent

Formula: C12H7Br4O5P MW: 581.77 g/mol

Target: Fasciola hepatica
(Liver Fluke)

Treats

Treated Species:
Cattle & Sheep

Infects

Click to download full resolution via product page

Bromofenofos: Chemical Identity to Veterinary Use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Bromofenofos CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208025#bromofenofos-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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